Cas no 2171218-94-1 ((2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido-3-methylbutanoic acid)

• Product Name: (2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido-3-methylbutanoic acid
• CAS No: 2171218-94-1
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6166926
• PubChem ID: 165813707
• Update Time: 2025-05-20

(2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido-3-methylbutanoic acid
• (2S)-2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylhexanamido]-3-methylbutanoic acid
• 2171218-94-1
• EN300-1482067

• Inchi： 1S/C28H36N2O5/c1-18(2)25(26(32)33)30-24(31)13-14-28(3,4)15-16-29-27(34)35-17-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,18,23,25H,13-17H2,1-4H3,(H,29,34)(H,30,31)(H,32,33)/t25-/m0/s1
• InChI Key： CULAVICXBIGHJU-VWLOTQADSA-N
• SMILES： O(C(NCCC(C)(C)CCC(N[C@H](C(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido-3-methylbutanoic acid

The Advanced Study of (2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido-3-methylbutanoic Acid

(2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido-3-methylbutanoic acid, with CAS Registry Number 2171218-94-1, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and biochemistry. This compound is notable for its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a key protective group in peptide synthesis. The presence of this group, along with the stereochemistry at the (2S) position, makes this compound a valuable tool in the synthesis of biologically active molecules and advanced materials.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry and functional group compatibility. Recent advancements in asymmetric catalysis have enabled the efficient construction of the (2S) configuration, which is critical for its biological activity. The Fmoc group plays a pivotal role in protecting the amine functionality during peptide coupling reactions, ensuring high yields and purity in downstream applications.

Recent studies have highlighted the potential of this compound in drug discovery. Its unique structure allows for the modulation of pharmacokinetic properties, making it an ideal candidate for the development of orally bioavailable drugs. Researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways, offering new avenues for the treatment of chronic inflammatory diseases.

In addition to its pharmaceutical applications, this compound has found utility in materials science. Its ability to form self-assembled monolayers has been leveraged in the development of advanced sensors and nanomaterials. Recent research has shown that incorporating this compound into polymer matrices can significantly enhance mechanical properties and thermal stability, making it a promising candidate for high-performance materials.

The latest advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the Fmoc group significantly influences the electronic environment around the amide bond, affecting its reactivity in various chemical transformations. These findings have been instrumental in optimizing synthetic routes and improving reaction efficiencies.

Moreover, this compound has been utilized as a chiral auxiliary in asymmetric synthesis. Its ability to induce high enantioselectivity in various reactions has been exploited to construct complex natural products with high optical purity. Recent examples include its application in the synthesis of taxane derivatives, which are known for their potent anticancer activity.

In conclusion, (2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido-3-methylbutanoic acid stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and unique properties continue to drive innovation across multiple disciplines, from drug discovery to materials science. As research progresses, it is anticipated that this compound will unlock new possibilities for developing cutting-edge technologies and therapies.